Cas no 69254-37-1 (Arachidonic Acid-d8 (Major, 10mg/ml in Methyl Acetate))

• Product Name: Arachidonic Acid-d8 (Major, 10mg/ml in Methyl Acetate)
• CAS No: 69254-37-1
• MF: C₂₀H₃₂O₂
• MW: 312.516180038452
• MDL: MFCD00065888
• CID: 502882
• PubChem ID: 329763786
• Update Time: 2025-07-31

Arachidonic Acid-d8 (Major, 10mg/ml in Methyl Acetate) Chemical and Physical Properties

Names and Identifiers

• 5,8,11,14-Eicosatetraenoic-5,6,8,9,11,12,14,15-d8acid, (5Z,8Z,11Z,14Z)-
• Arachidonic Acid-d8
• Arachidonic Acid-d8 Lipid Maps MS Standard
• cis,cis,cis,cis-5,8,11,14-Eicosatetraenoic acid-5,6,8,9,11,12,14,15-d8
• Arachidonic acid-[5,6,8,9,11,12,14,15-d8]
• 69254-37-1
• AS-67963
• SCHEMBL11303894
• HY-109590S
• Q63396435
• 5Z,8Z,11Z,14Z-eicosatetraenoic acid (5,6,8,9,11,12,14,15-d8)
• (5Z,8Z,11Z,14Z)-(5,6,8,9,11,12,14,15-(2)H?)icosa-5,8,11,14-tetraenoic acid
• octadeutero-arachidonic acid
• ARACHIDONIC-5,6,8,9,11,12,14,15-D8 ACID METHYL ESTER
• ArachidonicAcid-d8(Major,10mg/mlinMethylAcetate)
• AKOS037646300
• Arachidonic-5,6,8,9,11,12,14,15-d8 acid, >=98 atom % D, 98% (CP)
• Arachidonic Acid (d8)
• 5,8,11,14-Eicosatetraenoic-5,6,8,9,11,12,14,15-d8acid,(5Z,8Z,11Z,14Z)-
• (5Z,8Z,11Z,14Z)-5,6,8,9,11,12,14,15-octadeuterioicosa-5,8,11,14-tetraenoic acid
• LMFA01030003
• Arachidonic-5,6,8,9,11,12,14,15-d8 acid
• CS-0129147
• DTXSID30693984
• Arachidonic Acid-d8 (Major, 10mg/ml in Methyl Acetate)

• MDL： MFCD00065888
• Inchi： 1S/C20H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-19H2,1H3,(H,21,22)/b7-6-,10-9-,13-12-,16-15-/i6D,7D,9D,10D,12D,13D,15D,16D
• InChI Key： YZXBAPSDXZZRGB-FBFLGLDDSA-N
• SMILES： OC(CCC/C(/[2H])=C(/[2H])\C/C(/[2H])=C(/[2H])\C/C(/[2H])=C(/[2H])\C/C(/[2H])=C(/[2H])\CCCCC)=O

Computed Properties

• Exact Mass: 304.24
• Monoisotopic Mass: 304.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 6.3

Experimental Properties

• Color/Form: A transparent colorless solution
• Density: 0.945 g/mL at 25 °C
• Melting Point: -49 °C (lit.)
• Boiling Point: 169-171 °C/0.15 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• PSA: 37.30000
• LogP: 6.21670

Arachidonic Acid-d8 (Major, 10mg/ml in Methyl Acetate) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 19
• Safety Instruction： 16-26-29-33
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Arachidonic Acid-d8 (Major, 10mg/ml in Methyl Acetate)

Arachidonic Acid-d8 (Major, 10mg/ml in Methyl Acetate): A Comprehensive Overview

Arachidonic Acid-d8 (Major, 10mg/ml in Methyl Acetate), with the CAS number 69254-37-1, is a deuterated analog of arachidonic acid, a key polyunsaturated fatty acid (PUFA) that plays a crucial role in various biological processes. This compound is widely used in research and development, particularly in the fields of biochemistry, pharmacology, and medicinal chemistry. The deuterium labeling provides enhanced stability and detectability, making it an invaluable tool for studying the metabolism and signaling pathways of arachidonic acid.

Arachidonic Acid-d8 is dissolved in methyl acetate at a concentration of 10 mg/mL, which ensures optimal solubility and ease of use in various experimental setups. Methyl acetate is a common solvent that is compatible with a wide range of analytical techniques, including liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy. This formulation allows researchers to accurately measure and track the behavior of arachidonic acid in complex biological systems.

The importance of arachidonic acid in cellular signaling cannot be overstated. It serves as a precursor to eicosanoids, a group of bioactive lipids that include prostaglandins, thromboxanes, and leukotrienes. These eicosanoids are involved in a wide range of physiological processes, such as inflammation, pain perception, and blood clotting. The deuterated form of arachidonic acid, Arachidonic Acid-d8, allows researchers to trace the metabolic fate of these compounds with high precision.

Recent studies have highlighted the role of arachidonic acid in various diseases. For instance, dysregulation of arachidonic acid metabolism has been implicated in chronic inflammatory conditions such as arthritis and asthma. Additionally, alterations in arachidonic acid signaling pathways have been linked to neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The use of Arachidonic Acid-d8 in these studies provides valuable insights into the underlying mechanisms and potential therapeutic targets.

In the context of drug development, Arachidonic Acid-d8 is an essential tool for understanding the pharmacokinetics and pharmacodynamics of new compounds. By incorporating this deuterated analog into preclinical studies, researchers can gain detailed information about drug absorption, distribution, metabolism, and excretion (ADME). This information is crucial for optimizing drug formulations and dosing regimens.

The application of Arachidonic Acid-d8 extends beyond basic research into clinical settings. In clinical trials, this compound can be used to monitor the efficacy and safety of new treatments targeting arachidonic acid pathways. For example, drugs that inhibit cyclooxygenase (COX) enzymes or lipoxygenase (LOX) enzymes can be evaluated using Arachidonic Acid-d8 to ensure that they effectively modulate eicosanoid production without causing adverse effects.

In summary, Arachidonic Acid-d8 (Major, 10mg/ml in Methyl Acetate) is a versatile and powerful tool for researchers working in the fields of biochemistry, pharmacology, and medicinal chemistry. Its unique properties make it an essential component in studies aimed at understanding the complex roles of arachidonic acid in health and disease. Whether used for basic research or clinical applications, this deuterated analog provides valuable insights that can drive innovation and advance our knowledge in these critical areas.